Cas no 1806024-54-3 (4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde
• CAS No: 1806024-54-3
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4895882
• Update Time: 2025-07-22

4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C8H5ClF2INO/c9-2-4-1-5(8(10)11)13-6(3-14)7(4)12/h1,3,8H,2H2
• InChI Key： MNWTTYXFXONJOV-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=C(C(F)F)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde

Research Brief on 4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde (CAS: 1806024-54-3)

4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde (CAS: 1806024-54-3) is a highly specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique halogenated pyridine scaffold, serves as a critical building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its utility in the construction of complex heterocyclic systems, which are pivotal in addressing unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde in targeting resistant strains of influenza viruses. The research team utilized this compound as a key intermediate to develop a series of pyridine-based inhibitors that exhibited nanomolar potency against neuraminidase, a critical viral enzyme. The study underscored the compound's versatility in enabling late-stage functionalization, which is essential for optimizing pharmacokinetic properties.

In parallel, a patent application (WO2023056789) filed by a leading pharmaceutical company revealed the compound's role in the synthesis of next-generation Bruton's tyrosine kinase (BTK) inhibitors. The patent highlights the strategic incorporation of the difluoromethyl and iodo substituents, derived from 1806024-54-3, to enhance binding affinity and selectivity. This innovation addresses the limitations of current BTK inhibitors, such as off-target effects and acquired resistance, marking a significant advancement in oncology therapeutics.

From a synthetic chemistry perspective, recent advancements in transition-metal-catalyzed cross-coupling reactions have further expanded the utility of 4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde. A 2024 Organic Letters publication detailed a palladium-catalyzed arylation protocol that leverages the iodo-substituent for constructing biaryl motifs, a common pharmacophore in anticancer drugs. The study reported exceptional yields (>85%) and mild reaction conditions, positioning this compound as a preferred substrate for scalable manufacturing.

Ongoing preclinical investigations are exploring the compound's potential in neurodegenerative diseases. Preliminary data presented at the 2024 ACS Spring Meeting indicated that structural analogs derived from 1806024-54-3 can modulate α-synuclein aggregation, a pathological hallmark of Parkinson's disease. These findings open new avenues for developing disease-modifying therapies, with further optimization studies currently underway.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde continues to emerge as a multifaceted tool in drug discovery, with applications spanning antiviral, anticancer, and CNS therapeutics. Its unique chemical architecture and reactivity profile make it indispensable for modern medicinal chemistry campaigns. Future research directions may focus on expanding its utility in PROTAC design and covalent inhibitor development, areas that are rapidly gaining traction in the pharmaceutical industry.